Cas no 1083299-73-3 (4-[(pyridin-2-yl)methyl]piperidin-4-ol)

• Product Name: 4-[(pyridin-2-yl)methyl]piperidin-4-ol
• CAS No: 1083299-73-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 2113853
• PubChem ID: 57420358
• Update Time: 2025-06-12

4-[(pyridin-2-yl)methyl]piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyridinylmethyl)-4-Piperidinol
• 4-[(Pyridin-2-yl)methyl]piperidin-4-ol
• 4-(pyridin-2-ylmethyl)piperidin-4-ol
• 4-Piperidinol, 4-(2-pyridinylmethyl)-
• LXUHUVGWIFPFGR-UHFFFAOYSA-N
• 4-[(pyridin-2-yl)methyl]piperidin-4-ol

• Inchi： 1S/C11H16N2O/c14-11(4-7-12-8-5-11)9-10-3-1-2-6-13-10/h1-3,6,12,14H,4-5,7-9H2
• InChI Key： LXUHUVGWIFPFGR-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=CN=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 45.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-[(pyridin-2-yl)methyl]piperidin-4-ol

Comprehensive Overview of 4-[(pyridin-2-yl)methyl]piperidin-4-ol (CAS No. 1083299-73-3)

4-[(pyridin-2-yl)methyl]piperidin-4-ol (CAS No. 1083299-73-3) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, featuring a pyridine ring linked to a piperidine scaffold, is a versatile intermediate in drug discovery. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given its structural similarity to bioactive molecules targeting neurotransmitter receptors.

The synthesis of 4-[(pyridin-2-yl)methyl]piperidin-4-ol involves multi-step organic reactions, including nucleophilic substitution and reductive amination. Its CAS No. 1083299-73-3 serves as a unique identifier in chemical databases, facilitating accurate retrieval for academic and industrial studies. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as machine learning models increasingly predict their utility in kinase inhibition and GPCR modulation.

One of the most searched questions about this compound is: "What are the biological activities of 4-[(pyridin-2-yl)methyl]piperidin-4-ol?" Preliminary studies suggest its potential role in neuroprotective agents, aligning with the growing demand for neurodegenerative disease treatments. Another hot topic is its solubility and stability under physiological conditions, critical for formulation scientists optimizing drug delivery systems.

From a green chemistry perspective, the environmental impact of synthesizing CAS No. 1083299-73-3 is under scrutiny. Innovations like catalytic hydrogenation and microwave-assisted synthesis are being explored to reduce waste. Additionally, its structure-activity relationship (SAR) is a frequent subject in medicinal chemistry forums, with researchers debating optimal substitutions to enhance blood-brain barrier permeability.

In the context of patent landscapes, 4-[(pyridin-2-yl)methyl]piperidin-4-ol appears in several filings related to antidepressants and cognitive enhancers. This aligns with the surge in mental health research post-pandemic, where compounds with psychoactive potential are prioritized. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common query among quality control specialists.

The compound’s crystallography data and hydrogen-bonding patterns are also widely discussed, particularly in computational chemistry circles leveraging molecular docking simulations. As the pharmaceutical industry shifts toward fragment-based drug design, CAS No. 1083299-73-3 serves as a valuable chemical building block for high-throughput screening libraries.

Future directions for 4-[(pyridin-2-yl)methyl]piperidin-4-ol research may include bioconjugation strategies for targeted therapies or exploring its metabolite profiles using advanced LC-TOF platforms. With the rise of personalized medicine, understanding its pharmacokinetic properties could unlock tailored treatments for neurological disorders, making it a compound to watch in coming years.